4-benzyl-1-(2-thienylcarbonyl)piperidine
Overview
Description
4-benzyl-1-(2-thienylcarbonyl)piperidine, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent dopamine reuptake inhibitor that has been extensively studied for its potential therapeutic applications in treating various neurological and psychiatric disorders.
Mechanism of Action
4-benzyl-1-(2-thienylcarbonyl)piperidine acts as a potent dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine by the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels leads to an increase in dopamine neurotransmission, which is believed to be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
4-benzyl-1-(2-thienylcarbonyl)piperidine has been shown to increase dopamine levels in various regions of the brain, including the striatum, nucleus accumbens, and prefrontal cortex. It has also been shown to increase norepinephrine and serotonin levels in some brain regions. These effects are believed to be responsible for its therapeutic effects in treating neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-benzyl-1-(2-thienylcarbonyl)piperidine in lab experiments is its potent and selective dopamine reuptake inhibition, which allows for the study of dopamine neurotransmission in various brain regions. However, one of the limitations of using 4-benzyl-1-(2-thienylcarbonyl)piperidine is its potential toxicity and abuse liability, which requires careful handling and monitoring.
Future Directions
For the study of 4-benzyl-1-(2-thienylcarbonyl)piperidine include the development of more potent and selective dopamine reuptake inhibitors and the use of 4-benzyl-1-(2-thienylcarbonyl)piperidine as a tool for studying dopamine neurotransmission.
Synthesis Methods
The synthesis of 4-benzyl-1-(2-thienylcarbonyl)piperidine involves the reaction of 2-thiophenecarboxylic acid with benzylmagnesium chloride followed by the reaction of the resulting benzyl 2-thienyl ketone with piperidine. The final product is obtained after purification and recrystallization.
Scientific Research Applications
4-benzyl-1-(2-thienylcarbonyl)piperidine has been extensively studied for its potential therapeutic applications in treating various neurological and psychiatric disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and depression. It has also been studied for its potential use as a cognitive enhancer and as a tool for studying dopamine neurotransmission.
properties
IUPAC Name |
(4-benzylpiperidin-1-yl)-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NOS/c19-17(16-7-4-12-20-16)18-10-8-15(9-11-18)13-14-5-2-1-3-6-14/h1-7,12,15H,8-11,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQEXXRHQNSFQCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide](/img/structure/B5759555.png)
![N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide](/img/structure/B5759599.png)
![N-(5-bromo-2-pyridinyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5759621.png)
![1-{[4-(methylthio)phenyl]sulfonyl}pyrrolidine](/img/structure/B5759624.png)
![N~2~-[(3-chloro-4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide](/img/structure/B5759625.png)
![2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide](/img/structure/B5759630.png)
![10-(4-chlorobenzyl)-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one](/img/structure/B5759649.png)
![4-{4-ethyl-5-[(4-methoxybenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine](/img/structure/B5759651.png)
![3-chloro-N-{[(3,5-dimethylphenyl)amino]carbonothioyl}benzamide](/img/structure/B5759653.png)